Cas no 176971-20-3 (2-(4-Methylpiperazin-1-yl)-2-phenylethanamine)

• Product Name: 2-(4-Methylpiperazin-1-yl)-2-phenylethanamine
• CAS No: 176971-20-3
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD07186398
• CID: 2625174
• PubChem ID: 3159616
• Update Time: 2025-09-24

2-(4-Methylpiperazin-1-yl)-2-phenylethanamine Chemical and Physical Properties

Names and Identifiers

• AKOS BBS-00009693
• OTAVA-BB 7020410196
• UKRORGSYN-BB BBV-051830
• 4-Methyl-b-phenyl-1-piperazineethanamine
• 2-(4-methylpiperazin-1-yl)-2-phenylethan-1-amine
• 2-(4-Methylpiperazin-1-yl)-2-phenylethanamine
• CS-0172451
• AKOS016040571
• NS-02620
• 176971-20-3
• AKOS000163120
• VHZHFHXITHQLFZ-UHFFFAOYSA-N
• DTXSID40390199
• AR2522
• STK801466
• BBL030717
• MFCD07186398
• SCHEMBL2843665

• MDL： MFCD07186398
• Inchi： 1S/C13H21N3/c1-15-7-9-16(10-8-15)13(11-14)12-5-3-2-4-6-12/h2-6,13H,7-11,14H2,1H3
• InChI Key： VHZHFHXITHQLFZ-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)C(C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 219.174
• Monoisotopic Mass: 219.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Color/Form: Liquid

2-(4-Methylpiperazin-1-yl)-2-phenylethanamine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：2-8 °C